Cas no 2387600-26-0 (tert-butyl N-(1H-indazol-3-ylmethyl)carbamate)

• Product Name: tert-butyl N-(1H-indazol-3-ylmethyl)carbamate
• CAS No: 2387600-26-0
• MF: C₁₃H₁₇N₃O₂
• MW: 247.29
• MDL: MFCD32174225
• CID: 5096580
• PubChem ID: 145944587
• Update Time: 2025-10-30

tert-butyl N-(1H-indazol-3-ylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1H-indazol-3-ylmethyl)carbamate
• t-Butyl N-(1H-indazol-3-ylmethyl)carbamate
• MFCD32174225
• tert-Butyl ((1H-indazol-3-yl)methyl)carbamate
• AS-77572
• SCHEMBL25233016
• N-Boc-1-(3-indazolyl)methanamine
• P19928
• 3-[Boc-amino(methyl)]-1H-indazole
• SY324282
• tert-butyl N-(2H-indazol-3-ylmethyl)carbamate
• tert-butyl N-[(1H-indazol-3-yl)methyl]carbamate
• 1,1-Dimethylethyl N-(1H-indazol-3-ylmethyl)carbamate
• 2387600-26-0
• DB-374128

• MDL： MFCD32174225
• Inchi： 1S/C13H17N3O2/c1-13(2,3)18-12(17)14-8-11-9-6-4-5-7-10(9)15-16-11/h4-7H,8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： DQTBKOYAGIXDLU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1C2=C(NN=1)C=CC=C2

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-(1H-indazol-3-ylmethyl)carbamate

Recent Advances in the Study of tert-Butyl N-(1H-Indazol-3-Ylmethyl)Carbamate (CAS: 2387600-26-0)

The compound tert-butyl N-(1H-indazol-3-ylmethyl)carbamate (CAS: 2387600-26-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its indazole core and carbamate functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future directions.

One of the key areas of interest is the synthesis and optimization of tert-butyl N-(1H-indazol-3-ylmethyl)carbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the protection of the indazole nitrogen, followed by carbamate formation and deprotection. This method not only enhances the efficiency of synthesis but also reduces the cost and environmental impact, which is crucial for industrial applications.

In terms of biological activity, recent in vitro studies have demonstrated that tert-butyl N-(1H-indazol-3-ylmethyl)carbamate exhibits notable inhibitory effects on specific kinase enzymes involved in cancer progression. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound showed selective inhibition against protein kinase B (Akt), a key player in the PI3K/Akt/mTOR signaling pathway. The study highlighted its potential as a lead compound for developing targeted cancer therapies, particularly for tumors with dysregulated Akt signaling.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of tert-butyl N-(1H-indazol-3-ylmethyl)carbamate with its biological targets. A recent publication in the Journal of Chemical Information and Modeling (2024) utilized molecular docking and dynamics simulations to elucidate the binding modes of this compound with various kinases. These findings are instrumental in guiding the design of derivatives with enhanced potency and selectivity.

Beyond oncology, there is growing evidence suggesting the versatility of tert-butyl N-(1H-indazol-3-ylmethyl)carbamate in other therapeutic areas. A 2023 study in European Journal of Pharmacology explored its anti-inflammatory properties, demonstrating its ability to modulate NF-κB signaling in macrophages. This opens up new avenues for its application in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, tert-butyl N-(1H-indazol-3-ylmethyl)carbamate (CAS: 2387600-26-0) represents a promising scaffold in medicinal chemistry, with demonstrated potential in cancer therapy and beyond. Ongoing research continues to uncover its multifaceted biological activities and optimize its pharmacological properties. Future studies should focus on in vivo validation and clinical translation to fully realize its therapeutic potential.